Cas no 1182977-20-3 (cyclopentyl(pyrimidin-2-yl)methanol)
cyclopentyl(pyrimidin-2-yl)methanol Chemical and Physical Properties
Names and Identifiers
-
- cyclopentyl(pyrimidin-2-yl)methanol
-
- Inchi: 1S/C10H14N2O/c13-9(8-4-1-2-5-8)10-11-6-3-7-12-10/h3,6-9,13H,1-2,4-5H2
- InChI Key: MFJHDKZTIXMIBJ-UHFFFAOYSA-N
- SMILES: C(C1CCCC1)(C1=NC=CC=N1)O
Computed Properties
- Exact Mass: 178.111
- Monoisotopic Mass: 178.111
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46A^2
Experimental Properties
- Density: Not available
- Melting Point: Not available
- Boiling Point: Not available
- Flash Point: Not available
- Vapor Pressure: Not available
cyclopentyl(pyrimidin-2-yl)methanol Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
cyclopentyl(pyrimidin-2-yl)methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B424533-10mg |
Cyclopentyl(pyrimidin-2-yl)methanol |
1182977-20-3 | 10mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B424533-50mg |
Cyclopentyl(pyrimidin-2-yl)methanol |
1182977-20-3 | 50mg |
$ 230.00 | 2022-06-07 | ||
| TRC | B424533-100mg |
Cyclopentyl(pyrimidin-2-yl)methanol |
1182977-20-3 | 100mg |
$ 365.00 | 2022-06-07 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | CB000688032-1g |
cyclopentyl(pyrimidin-2-yl)methanol |
1182977-20-3 | 95+% | 1g |
¥7727.00 | 2023-09-15 | |
| AN HUI ZE SHENG Technology Co., Ltd. | CB000688032-5g |
cyclopentyl(pyrimidin-2-yl)methanol |
1182977-20-3 | 95+% | 5g |
¥20485.00 | 2023-09-15 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00959011-1g |
Cyclopentyl(pyrimidin-2-yl)methanol |
1182977-20-3 | 95% | 1g |
¥4697.0 | 2023-04-05 | |
| Enamine | EN300-107814-0.05g |
cyclopentyl(pyrimidin-2-yl)methanol |
1182977-20-3 | 95% | 0.05g |
$218.0 | 2023-10-28 | |
| Enamine | EN300-107814-0.1g |
cyclopentyl(pyrimidin-2-yl)methanol |
1182977-20-3 | 95% | 0.1g |
$326.0 | 2023-10-28 | |
| Enamine | EN300-107814-0.25g |
cyclopentyl(pyrimidin-2-yl)methanol |
1182977-20-3 | 95% | 0.25g |
$466.0 | 2023-10-28 | |
| Enamine | EN300-107814-0.5g |
cyclopentyl(pyrimidin-2-yl)methanol |
1182977-20-3 | 95% | 0.5g |
$735.0 | 2023-10-28 |
cyclopentyl(pyrimidin-2-yl)methanol Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on cyclopentyl(pyrimidin-2-yl)methanol
Recent Advances in the Study of Cyclopentyl(pyrimidin-2-yl)methanol (CAS: 1182977-20-3) in Chemical Biology and Pharmaceutical Research
Cyclopentyl(pyrimidin-2-yl)methanol (CAS: 1182977-20-3) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This compound, characterized by its unique pyrimidine and cyclopentyl moieties, has been the subject of several studies aimed at exploring its pharmacological properties, synthetic pathways, and therapeutic potential. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its role in advancing our understanding of targeted therapies and molecular interactions.
Recent studies have focused on the synthesis and optimization of cyclopentyl(pyrimidin-2-yl)methanol, with particular emphasis on its use as a building block for more complex pharmaceutical agents. Researchers have developed novel synthetic routes to improve the yield and purity of this compound, leveraging advanced techniques such as catalytic hydrogenation and chiral resolution. These efforts have not only enhanced the scalability of its production but also opened new avenues for its application in medicinal chemistry.
In the context of drug discovery, cyclopentyl(pyrimidin-2-yl)methanol has shown promise as a key intermediate in the development of kinase inhibitors. Kinases play a critical role in various cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that derivatives of this compound exhibit selective inhibition against specific kinase targets, suggesting its potential as a scaffold for designing next-generation therapeutics. Further investigations are underway to elucidate its mechanism of action and optimize its pharmacokinetic properties.
Beyond its applications in kinase inhibition, cyclopentyl(pyrimidin-2-yl)methanol has also been explored for its role in modulating protein-protein interactions (PPIs). PPIs are increasingly recognized as attractive targets for drug development, given their involvement in numerous pathological processes. Recent structural studies have revealed that this compound can serve as a versatile tool for probing and disrupting specific PPIs, offering new insights into the design of PPI modulators with enhanced specificity and efficacy.
In addition to its pharmacological potential, the safety and toxicity profile of cyclopentyl(pyrimidin-2-yl)methanol have been investigated to assess its suitability for clinical development. Preclinical studies have indicated that this compound exhibits favorable tolerability in animal models, with no significant adverse effects observed at therapeutic doses. These findings support its further evaluation in human trials, although additional studies are needed to fully characterize its long-term safety and potential drug-drug interactions.
In conclusion, cyclopentyl(pyrimidin-2-yl)methanol (CAS: 1182977-20-3) represents a promising candidate for advancing drug discovery and development efforts in the chemical biology and pharmaceutical fields. Its versatile applications in kinase inhibition and PPI modulation, coupled with its favorable safety profile, underscore its potential as a valuable tool for researchers and clinicians alike. Future research should focus on optimizing its derivatives and exploring their therapeutic potential in diverse disease contexts.
1182977-20-3 (cyclopentyl(pyrimidin-2-yl)methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)